4-(azidomethyl)-1-methyl-1H-pyrazole
Overview
Description
4-(Azidomethyl)-1-methyl-1H-pyrazole (4-AMMP) is an organic compound that has been studied for its potential applications in various scientific research areas. This compound is a member of the heterocyclic pyrazole family, which is a group of five-membered ring compounds that are composed of three nitrogen atoms and two carbon atoms. 4-AMMP is a colorless, water-soluble solid that has a molecular weight of 137.1 g/mol and a melting point of approximately 100°C. It is a versatile compound that has been studied for its potential applications in various scientific research areas, such as organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Green Synthesis of Pyranopyrazoles
A study by Aliabadi and Mahmoodi (2016) demonstrated the use of an imidazole-based ionic liquid as a novel catalyst for synthesizing pyranopyrazoles. This method offers an environmentally friendly, simple, and efficient approach with high yields and short reaction times. The synthesized pyranopyrazoles showed significant antioxidant activity, potentially due to their extended conjugated systems which can stabilize free radicals through resonance (Aliabadi & Mahmoodi, 2016).
Oxidative Coupling for Pyrazole Synthesis
Pearce et al. (2020) developed a method for synthesizing multisubstituted pyrazoles through the oxidative coupling of alkynes, nitriles, and Ti imidos. This approach avoids using hazardous reagents like hydrazine, instead forming the N-N bond in the final step via oxidation-induced coupling on Ti. The method provides a modular approach to pyrazole synthesis and has been studied in-depth, including the mechanism of the key diazatitanacyclohexadiene intermediate formation (Pearce et al., 2020).
C-H Arylation of Pyrazoles
Goikhman, Jacques, and Sames (2009) reported the first catalytic intermolecular C-H arylation of pyrazoles, providing a new approach to synthesize complex arylated pyrazoles. This method allows for the direct attachment of new arene rings to predetermined positions on the pyrazole nucleus, offering a rapid and regioselective route to fully substituted pyrazoles (Goikhman, Jacques, & Sames, 2009).
Antiproliferative and Apoptosis-Inducing Properties
Magedov et al. (2007) explored the antiproliferative and apoptosis-inducing properties of new heterocyclic podophyllotoxin analogues, including dihydropyridopyrazoles. These compounds were synthesized through a one-step multicomponent process and demonstrated significant antiproliferative effects in various human cancer cell lines, highlighting their potential as anticancer drug leads (Magedov et al., 2007).
Tautomerism in Azo Dyes
Deneva et al. (2019) investigated tautomerism in azo dyes derived from pyrazole compounds. Their study provides valuable insights into the tautomeric states of these compounds in solution and solid state, which is crucial for understanding their properties and applications in dye chemistry and material science (Deneva et al., 2019).
properties
IUPAC Name |
4-(azidomethyl)-1-methylpyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N5/c1-10-4-5(3-8-10)2-7-9-6/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHRPGVATWKRVNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.